Ethyl 2-acetyl-6-methyl-5-heptenoate
Description
Ethyl 2-acetyl-6-methyl-5-heptenoate is an organic ester characterized by a branched heptenoate backbone, an acetyl group at position 2, and a methyl group at position 4. Its molecular structure includes a double bond at the 5-position, contributing to its unsaturated nature. This compound is primarily utilized in research and development (R&D) settings, particularly in synthetic chemistry and materials science.
Properties
Molecular Formula |
C12H20O3 |
|---|---|
Molecular Weight |
212.28 g/mol |
IUPAC Name |
ethyl 2-acetyl-6-methylhept-5-enoate |
InChI |
InChI=1S/C12H20O3/c1-5-15-12(14)11(10(4)13)8-6-7-9(2)3/h7,11H,5-6,8H2,1-4H3 |
InChI Key |
SFSRTJMCPONCCW-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C(CCC=C(C)C)C(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Functional Group Analysis
Ethyl 2-acetyl-6-methyl-5-heptenoate belongs to a broader class of ethyl esters with unsaturated or branched chains. Key structural analogues include:
Key Differences :
- Unsaturation: this compound’s 5-heptenoate double bond enhances its reactivity in polymerization or catalytic hydrogenation compared to saturated analogues like ethyl 2-acetylheptanoate.
Physicochemical Properties
While direct data for this compound is sparse, comparisons can be inferred from related compounds:
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